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Compound of Interest

Compound Name: 2-Hydroxy-6-methylbenzaldehyde

Cat. No.: B095053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Hydroxy-6-methylbenzaldehyde, a key intermediate in various chemical syntheses.

Understanding its solubility in different solvents is crucial for optimizing reaction conditions,

purification processes, and formulation development. This document outlines the available

solubility data, detailed experimental protocols for its determination, and visual workflows to

guide laboratory practices.

Core Data Presentation: Solubility of 2-Hydroxy-6-
methylbenzaldehyde
A thorough review of scientific literature and chemical databases reveals a lack of specific

quantitative solubility data for 2-Hydroxy-6-methylbenzaldehyde. Qualitative assessments

consistently indicate that it is soluble in alcohol and ether organic solvents, while being

insoluble in water.[1] To facilitate future research and provide a standardized framework for

data collection, the following table is presented. Researchers are encouraged to populate this

table with their experimentally determined values.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Boiling Point
(°C)

Solubility (
g/100 mL) at
25°C

Polar Protic

Solvents

Water H₂O 18.02 100 Insoluble[1]

Methanol CH₃OH 32.04 64.7

Soluble

(Quantitative

data not

available)

Ethanol C₂H₅OH 46.07 78.37

Soluble

(Quantitative

data not

available)

Polar Aprotic

Solvents

Acetone C₃H₆O 58.08 56

Soluble

(Quantitative

data not

available)

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO 78.13 189

Soluble

(Quantitative

data not

available)

Nonpolar

Solvents

Diethyl Ether (C₂H₅)₂O 74.12 34.6

Soluble[1]

(Quantitative

data not

available)
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Experimental Protocols for Solubility Determination
The following are detailed methodologies for the accurate determination of the solubility of 2-
Hydroxy-6-methylbenzaldehyde. These protocols are based on established and widely

accepted scientific practices.

Method 1: Gravimetric Method for Saturated Solutions
This method is a reliable and straightforward approach to determine the solubility of a solid

compound in a solvent.

Materials:

2-Hydroxy-6-methylbenzaldehyde (analytical grade)

Selected solvent (analytical grade)

Analytical balance (readability ± 0.1 mg)

Thermostatic shaker or water bath

Vials with airtight seals

Syringe filters (chemically compatible, e.g., PTFE, with a pore size of 0.45 µm or smaller)

Syringes

Pre-weighed evaporation dishes

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-Hydroxy-6-methylbenzaldehyde to a known volume of the

selected solvent in a sealed vial. The presence of undissolved solid is essential to ensure
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saturation.

Place the vial in a thermostatic shaker or water bath set to the desired constant

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient duration (typically 24-48 hours) to allow the system to

reach equilibrium.

Sample Withdrawal and Filtration:

Allow the mixture to stand undisturbed at the constant temperature for a short period to let

the excess solid settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-

weighed evaporation dish. This step is critical to remove any undissolved microcrystals.

Solvent Evaporation and Mass Determination:

Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the solute.

Once the solvent is fully evaporated, transfer the dish to a desiccator to cool to room

temperature.

Weigh the evaporation dish containing the dried 2-Hydroxy-6-methylbenzaldehyde.

Repeat the drying and weighing process until a constant mass is achieved.

Calculation of Solubility:

The solubility is calculated using the following formula: Solubility ( g/100 mL) = [(Mass of

dish with solute) – (Mass of empty dish)] / (Volume of filtrate in mL) * 100

Method 2: UV-Vis Spectrophotometry
This method is suitable for compounds that have a chromophore and absorb light in the UV-Vis

spectrum.
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Materials:

All materials listed in Method 1

UV-Vis Spectrophotometer

Volumetric flasks

Cuvettes

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of 2-Hydroxy-6-methylbenzaldehyde of a known concentration

in the chosen solvent.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Plot a calibration curve of absorbance versus concentration.

Preparation and Analysis of Saturated Solution:

Prepare a saturated solution as described in Method 1 (steps 1 and 2).

Dilute a known volume of the clear, filtered saturated solution with the solvent to a

concentration that falls within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

Determine the concentration of the diluted solution from the calibration curve.
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Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Convert the concentration to the desired units (e.g., g/100 mL).

Mandatory Visualizations
The following diagrams illustrate the logical workflow of the experimental protocols described

above.

Preparation Sampling & Filtration Analysis Calculation

Add excess solute to solvent Equilibrate at constant temperature
Agitate for 24-48h

Withdraw supernatant Filter with syringe filter Evaporate solvent Weigh dried solute Calculate solubility

Click to download full resolution via product page

Caption: Gravimetric method workflow for solubility determination.
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Calibration Curve Preparation

Saturated Solution Preparation

Sample Analysis

Solubility Calculation

Prepare stock solution

Create serial dilutions

Measure absorbance of standards

Plot calibration curve

Determine concentration from curve

Add excess solute to solvent

Equilibrate at constant temperature

Filter to get clear solution

Dilute saturated solution

Measure absorbance

Apply dilution factor

Click to download full resolution via product page

Caption: UV-Vis spectrophotometry workflow for solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b095053?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-Hydroxy-6-methylbenzaldehyde
https://www.benchchem.com/product/b095053#2-hydroxy-6-methylbenzaldehyde-solubility-in-different-solvents
https://www.benchchem.com/product/b095053#2-hydroxy-6-methylbenzaldehyde-solubility-in-different-solvents
https://www.benchchem.com/product/b095053#2-hydroxy-6-methylbenzaldehyde-solubility-in-different-solvents
https://www.benchchem.com/product/b095053#2-hydroxy-6-methylbenzaldehyde-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

